2-methylhexanoyl Chloride
Overview
Description
2-methylhexanoyl chloride is an organic compound that is used in various scientific research applications. It is also known as 2-ethylhexanoyl chloride or 2-methylcaproyl chloride. This compound is a colorless liquid that has a strong odor and is highly reactive. It is used in the synthesis of various organic compounds and is also used as a reagent in chemical reactions.
Scientific Research Applications
Reactive Extraction in Long-Chain Ester Synthesis
2-Methylhexanoyl Chloride is indirectly related to the synthesis of long-chain esters, such as Butyl hexanoate (BuHE), used in the food, beverage, and cosmetic industries. A study by Zhou et al. (2020) explored the use of deep eutectic solvent (DES) comprising 2-methylimidazole and p-toluenesulfonic acid in a biphasic system for BuHE formation. This process intensifies the reactive extraction concept for ester formation (Zhou et al., 2020).
Role in Anaerobic Degradation Pathways
A study by Küppers et al. (2019) investigated the metabolites formed during the anaerobic degradation of n‐hexane by a denitrifying betaproteobacterium. The research involved the synthesis of 4‐methyloctanoic acid derivatives, which included the conversion of this compound, highlighting its role in understanding anaerobic biodegradation pathways (Küppers et al., 2019).
Applications in Palladium Extraction
Zheng et al. (2016) explored the use of silicone ionic liquid-based microemulsion systems for the extraction of palladium (II). While not directly involving this compound, this research indicates the broader context of chloride compounds in metal extraction processes (Zheng et al., 2016).
Synthesis and Catalysis
Research into the synthesis of various compounds and their use in catalysis often involves the use of chloride derivatives. Studies like the one by Altenhoff et al. (2004) on N-heterocyclic carbene ligands derived from bioxazolines, used in transition-metal catalysis, provide insights into the broader applications of chloride compounds in catalytic processes (Altenhoff et al., 2004).
Dechlorination Studies
In the industrial context, the dechlorination of chemicals like beta-methylallyl chloride is significant. Muthuraman and Pillai's (2006) study on the electrocatalytic dehalogenation using cobalt and bipyridine complexes highlights the importance of understanding chloride compound reactions, which could indirectly relate to the study of this compound (Muthuraman & Pillai, 2006)
properties
IUPAC Name |
2-methylhexanoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13ClO/c1-3-4-5-6(2)7(8)9/h6H,3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKEBLSOTVYFYKY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60392675 |
Source
|
| Record name | 2-methylhexanoyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60392675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41693-47-4 |
Source
|
| Record name | 2-methylhexanoyl Chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60392675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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